Cas no 1261475-26-6 (C-(4-Fluoro-2'-(trifluoromethyl)biphenyl-3-yl)-methylamine)

• Product Name: C-(4-Fluoro-2'-(trifluoromethyl)biphenyl-3-yl)-methylamine
• CAS No: 1261475-26-6
• MF: C₁₄H₁₁F₄N
• MW: 269.237457513809
• CID: 4992775
• Update Time: 2025-05-20

C-(4-Fluoro-2'-(trifluoromethyl)biphenyl-3-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(4-Fluoro-2'-(trifluoromethyl)biphenyl-3-yl)-methylamine

• Inchi： 1S/C14H11F4N/c15-13-6-5-9(7-10(13)8-19)11-3-1-2-4-12(11)14(16,17)18/h1-7H,8,19H2
• InChI Key： BCBIFIJZTYBVAN-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1CN)C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 3.4
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on C-(4-Fluoro-2'-(trifluoromethyl)biphenyl-3-yl)-methylamine

Introduction to C-(4-Fluoro-2'-(trifluoromethyl)biphenyl-3-yl-methylamine and Its Significance in Modern Chemical Research

C-(4-Fluoro-2'-(trifluoromethyl)biphenyl-3-yl-methylamine, with the CAS number 1261475-26-6, represents a compound of considerable interest in the field of pharmaceutical and chemical research. This molecule, characterized by its unique structural and electronic properties, has garnered attention for its potential applications in various scientific domains. The presence of both fluoro and trifluoromethyl substituents in its biphenyl core imparts distinct chemical behaviors that make it a valuable candidate for further investigation.

The structural composition of C-(4-Fluoro-2'-(trifluoromethyl)biphenyl-3-yl-methylamine is a testament to the ingenuity of modern synthetic chemistry. The biphenyl ring system, a well-studied motif in medicinal chemistry, is modified by the introduction of fluorine and trifluoromethyl groups. These substitutions not only enhance the compound's lipophilicity but also influence its metabolic stability and binding affinity to biological targets. Such modifications are crucial in the development of novel therapeutic agents, where optimizing pharmacokinetic properties can significantly improve drug efficacy.

In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their remarkable pharmacological profiles. The fluoro group, known for its ability to modulate metabolic pathways and improve drug bioavailability, has been extensively explored in the design of small-molecule drugs. Similarly, the trifluoromethyl group is recognized for its role in enhancing binding interactions with enzymes and receptors. The combination of these two groups in C-(4-Fluoro-2'-(trifluoromethyl)biphenyl-3-yl-methylamine) suggests a compound with enhanced binding affinity and metabolic stability, making it a promising candidate for further development.

The synthesis of C-(4-Fluoro-2'-(trifluoromethyl)biphenyl-3-yl-methylamine) involves a series of carefully orchestrated chemical reactions that highlight the advancements in synthetic methodologies. The introduction of fluorine and trifluoromethyl groups requires precise control over reaction conditions to ensure high yield and purity. Techniques such as cross-coupling reactions, metal-catalyzed transformations, and fluorination methods are often employed to achieve the desired structural modifications. These synthetic strategies not only demonstrate the versatility of modern organic chemistry but also underscore the importance of innovative approaches in drug discovery.

The pharmacological potential of C-(4-Fluoro-2'-(trifluoromethyl)biphenyl-3-yl-methylamine) has been explored in several preclinical studies. Its unique structural features suggest that it may interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, research indicates that compounds with similar structural motifs may exhibit anti-inflammatory, anticancer, or antiviral properties. While these findings are preliminary, they highlight the compound's potential as a lead molecule for further pharmacological investigation.

In addition to its therapeutic applications, C-(4-Fluoro-2'-(trifluoromethyl)biphenyl-3-yl-methylamine) has shown promise in material science research. The presence of fluorine and trifluoromethyl groups can influence the electronic properties of materials, making them suitable for use in optoelectronic devices or advanced coatings. The ability to fine-tune these properties through molecular design opens up new avenues for innovation in various industrial applications.

The regulatory landscape surrounding the use of fluorinated compounds is another critical aspect that warrants consideration. While these compounds offer numerous benefits, their handling requires adherence to strict safety protocols due to their potential reactivity and environmental impact. Regulatory agencies have established guidelines to ensure the safe use of such compounds in research and industrial settings. Compliance with these regulations is essential to mitigate any risks associated with their handling and disposal.

The future prospects for C-(4-Fluoro-2'-(trifluoromethyl)biphenyl-3-yl-methylamine strong>) are promising, given the ongoing advancements in chemical synthesis and pharmacological research. As our understanding of molecular interactions continues to evolve, new applications for this compound are likely to emerge. Collaborative efforts between chemists, biologists, and pharmaceutical researchers will be crucial in realizing its full potential.

In conclusion, C-(4-< strong>Fluoro - 2 ' - ( trifluoromethyl) biphenyl - 3 - yl) - methylamine (CAS no 1261475 - 26 - 6) stands as a remarkable example of how structural modifications can lead to novel compounds with significant scientific and industrial value. Its unique combination of functional groups makes it a versatile tool for researchers exploring new therapeutic agents and advanced materials. As we continue to unravel the complexities of molecular interactions, compounds like this one will play an increasingly important role in shaping the future of chemical research.